Cas no 954601-56-0 (N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 954601-56-0
• MF: C₁₇H₁₄ClF₃N₂O₄S
• MW: 434.817272663116
• CID: 6204519
• PubChem ID: 16922546
• Update Time: 2025-07-04

N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide
• 954601-56-0
• N-((3-(3-chlorophenyl)-2-oxooxazolidin-5-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide
• AKOS024644325
• F2374-0188
• N-[[3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide
• N-{[3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}-3-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C17H14ClF3N2O4S/c18-12-4-2-5-13(8-12)23-10-14(27-16(23)24)9-22-28(25,26)15-6-1-3-11(7-15)17(19,20)21/h1-8,14,22H,9-10H2
• InChI Key： GFGSREAGZPRKDD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=O)OC(CNS(C2C=CC=C(C(F)(F)F)C=2)(=O)=O)C1

Computed Properties

• Exact Mass: 434.0314903g/mol
• Monoisotopic Mass: 434.0314903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.1Ų

Additional information on N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide

Professional Introduction to N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 954601-56-0)

N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 954601-56-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines a variety of functional groups that make it a promising candidate for further research and development in drug discovery.

The molecular architecture of this compound includes a benzene ring substituted with a trifluoromethyl group and a sulfonamide moiety, which are well-known for their pharmacological properties. The presence of these groups enhances the compound's potential to interact with biological targets, making it an attractive molecule for the design of novel therapeutic agents.

The core structure of N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide is further modified by an oxazolidinone ring, which is a heterocyclic compound known for its stability and biological activity. This ring system is particularly interesting because it can serve as a scaffold for the development of new drugs that target various diseases.

In recent years, there has been a growing interest in the development of compounds that incorporate fluorine atoms, such as the trifluoromethyl group in this molecule. Fluorinated compounds are known to exhibit enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. These properties make them valuable in the design of drugs that require prolonged half-lives and improved bioavailability.

The sulfonamide group in N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide is another key functional group that contributes to its pharmacological potential. Sulfonamides are widely used in medicine due to their ability to act as inhibitors of various enzymes and receptors. They have been successfully employed in the treatment of infections, inflammation, and other diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production process, making it more efficient and scalable for industrial applications.

The chemical properties of N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide have been thoroughly investigated by researchers around the world. Studies have shown that this compound exhibits interesting interactions with various biological targets, including enzymes and receptors involved in disease pathways. These interactions have been explored through both computational modeling and experimental studies.

In computational studies, researchers have utilized molecular docking techniques to predict how this compound might bind to its target proteins. These studies have provided valuable insights into the binding affinity and mode of interaction between the compound and its biological targets. Such information is crucial for the design of more effective drugs with improved pharmacological properties.

In experimental studies, researchers have synthesized analogs of N-{3-(3-chlorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}-3-(trifluoromethyl)benzene-1-sulfonamide to evaluate their biological activity. These studies have helped identify key structural features that contribute to the compound's pharmacological effects. By modifying these features, researchers can develop new drugs with enhanced potency and reduced side effects.

The potential applications of N-{3-(3-chlorophenyl)-2-oxo-1,3-oxtailidinone}--sulfonyl chloride